Cas no 1361660-89-0 (2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine)

• Product Name: 2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine
• CAS No: 1361660-89-0
• MF: C₁₇H₆Cl₆IN
• MW: 563.858710765839
• CID: 4793576
• Update Time: 2025-06-09

2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine

• Inchi： 1S/C17H6Cl6IN/c18-7-1-10(20)16(11(21)2-7)14-5-9(24)6-15(25-14)17-12(22)3-8(19)4-13(17)23/h1-6H
• InChI Key： QWCUQQBTYWHZDN-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C(=CC(=CC=2Cl)Cl)Cl)N=C(C=1)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 8.6
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine

Introduction to 2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine (CAS No. 1361660-89-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine, identified by the chemical identifier CAS No. 1361660-89-0, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound belongs to the class of halogenated pyridines, which are widely recognized for their broad spectrum of biological activities and utility in synthetic chemistry. The presence of multiple halogen atoms, particularly chlorine and iodine, endows this molecule with distinct electronic properties that make it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

The structure of 2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine consists of a central pyridine ring substituted with two iodine atoms at the 4-position and 6-position, flanked by two bulky 2,4,6-trichlorophenyl groups at the 2- and 6-positions. This arrangement creates a highly electron-deficient system with significant potential for further functionalization. The electron-withdrawing nature of the iodine atoms and the electron-donating effects of the aromatic rings contribute to its reactivity in various chemical transformations, making it a promising candidate for cross-coupling reactions, metal-catalyzed couplings, and other synthetic methodologies.

In recent years, there has been a surge in research focused on halogenated pyridines due to their role as key intermediates in the synthesis of biologically active compounds. The CAS No. 1361660-89-0 compound has been extensively studied for its applications in pharmaceutical development. Specifically, it has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The iodine substituents on the pyridine ring facilitate palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the introduction of diverse functional groups into the molecular framework.

One of the most compelling aspects of 2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine is its utility in constructing complex heterocyclic systems. Researchers have leveraged its unique reactivity to develop novel scaffolds for drug discovery programs. For instance, recent studies have demonstrated its effectiveness in generating substituted pyridines with potential antimicrobial and antiviral properties. The chlorine atoms on the phenyl rings contribute to the lipophilicity of the molecule, enhancing its ability to interact with biological targets such as enzymes and receptors.

The synthetic utility of this compound has also been highlighted in several cutting-edge methodologies. For example, it serves as an excellent electrophile in transition-metal-catalyzed reactions, allowing for efficient construction of carbon-carbon bonds. This capability is particularly valuable in medicinal chemistry where complex molecular architectures are often required for optimal pharmacological activity. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes.

Recent advancements in computational chemistry have further enhanced our understanding of how 2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine behaves in different chemical environments. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable guidance for structure-activity relationship (SAR) studies. These computational approaches have enabled researchers to predict the efficacy of derivatives before conducting costly wet-lab experiments.

The pharmacological potential of derivatives derived from CAS No. 1361660-89-0 has been explored across multiple therapeutic areas. In oncology research, modified versions of this compound have shown promise as inhibitors of tyrosine kinases involved in tumor growth and progression. Similarly, in anti-inflammatory drug development, researchers have utilized its scaffold to design molecules that modulate key signaling pathways associated with inflammation.

In conclusion,2,6-Bis(2,4,6-trichlorophenyl)-4-iodopyridine represents a significant advancement in synthetic organic chemistry and medicinal chemistry due to its unique structural features and broad applicability. Its role as a versatile intermediate continues to drive innovation across various scientific disciplines. As research progresses,CAS No 1361660-89-0 will undoubtedly remain at the forefront of efforts aimed at developing next-generation therapeutics.